Cas no 813414-05-0 (3-Thiopheneacetic acid, 2-[(2-methyl-1-oxo-2-propenyl)oxy]ethyl ester)

• Product name: 3-Thiopheneacetic acid, 2-[(2-methyl-1-oxo-2-propenyl)oxy]ethyl ester
• CAS No: 813414-05-0
• MF: C₁₂H₁₄O₄S
• MW: 254.302162647247
• CID: 1805250
• PubChem ID: 71420993

3-Thiopheneacetic acid, 2-[(2-methyl-1-oxo-2-propenyl)oxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Thiopheneacetic acid, 2-[(2-methyl-1-oxo-2-propenyl)oxy]ethyl ester
• 2-(2-thiophen-3-ylacetyl)oxyethyl 2-methylprop-2-enoate
• DTXSID60840166
• 813414-05-0
• 2-{[2-(3-thienyl)acetyl]oxy}ethyl2-methylacrylate
• 2-{[(Thiophen-3-yl)acetyl]oxy}ethyl 2-methylprop-2-enoate

• Inchi： InChI=1S/C12H14O4S/c1-9(2)12(14)16-5-4-15-11(13)7-10-3-6-17-8-10/h3,6,8H,1,4-5,7H2,2H3
• InChI Key： UFYSKEQMKDHKOC-UHFFFAOYSA-N
• SMILES： CC(=C)C(=O)OCCOC(=O)CC1=CSC=C1

Computed Properties

• Exact Mass: 254.06128010g/mol
• Monoisotopic Mass: 254.06128010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.8Ų